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Compound of Interest

Compound Name: CAY10595

Cat. No.: B120155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

CAY10595 stock solutions in dimethyl sulfoxide (DMSO). Adherence to this protocol is crucial

for ensuring the accuracy and reproducibility of experimental results.

Introduction
CAY10595 is a potent antagonist of the Chemoattractant Receptor-homologous molecule

expressed on Th2 cells (CRTH2), also known as the DP2 receptor.[1][2][3] It plays a significant

role in studying allergic inflammatory diseases. Accurate preparation of CAY10595 stock

solutions is the first critical step for in vitro and in vivo studies. DMSO is a common solvent for

CAY10595 due to its high solubilizing capacity for this compound.[3]

Physicochemical Properties of CAY10595
A thorough understanding of the physicochemical properties of CAY10595 is essential for

accurate stock solution preparation.
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Property Value Source

Molecular Formula C₂₀H₁₃Cl₂FN₂O₅ MedChemExpress[2]

Molecular Weight 451.23 g/mol MedChemExpress[1][2]

Appearance Crystalline solid Cayman Chemical[3]

Solubility in DMSO 30 mg/mL Cayman Chemical[3]

Recommended Protocol for Preparing CAY10595
Stock Solution (10 mM) in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of CAY10595 in DMSO.

This concentration is a widely used starting point for creating working solutions for various

experimental assays.

Materials
CAY10595 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Experimental Protocol
1. Calculating the Required Mass of CAY10595:

To prepare a 10 mM stock solution, the required mass of CAY10595 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
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For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 451.23 g/mol / 1000 = 4.51 mg

2. Weighing CAY10595:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of CAY10595 powder (e.g., 4.51 mg) and add it to the

tared tube.

3. Dissolving CAY10595 in DMSO:

Add the desired volume of DMSO (e.g., 1 mL) to the microcentrifuge tube containing the

CAY10595 powder.

Cap the tube tightly.

Vortex the solution until the CAY10595 is completely dissolved. Gentle warming may be

applied if necessary to aid dissolution, but avoid excessive heat.

4. Storage and Handling:

Store the CAY10595 stock solution at -20°C for long-term storage.

For short-term storage (up to a few weeks), the solution can be stored at 4°C.

Protect the solution from light by using amber or opaque tubes.

Before use, thaw the stock solution at room temperature and vortex briefly to ensure

homogeneity.

Avoid repeated freeze-thaw cycles, which can degrade the compound. It is recommended to

aliquot the stock solution into smaller, single-use volumes.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a CAY10595 stock solution.
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Preparation of CAY10595 Stock Solution

Calculate required mass of CAY10595

Weigh CAY10595 powder

Add DMSO to the powder

Vortex until completely dissolved

Aliquot for single use

Store at -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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